Cas no 1286703-66-9 (N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide)

N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a phenoxymethyl group and a thiophene-acetamide moiety. This structure confers potential biological activity, particularly in medicinal chemistry applications, due to the presence of both oxadiazole and thiophene pharmacophores. The oxadiazole ring is known for its stability and electron-withdrawing properties, while the thiophene moiety enhances binding affinity in certain biological targets. The compound's synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. Its well-defined molecular architecture supports research in developing novel therapeutic agents, particularly in areas requiring targeted heterocyclic scaffolds.

N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide structure

1286703-66-9 structure

Product Name:N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide

CAS No:1286703-66-9

MF:C₁₅H₁₃N₃O₃S

MW:315.347021818161

CID:6039550

PubChem ID:52904171

Update Time:2025-06-13

N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide
- N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
- 2-Thiopheneacetamide, N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-
- AKOS024656176
- 1286703-66-9
- N-(5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide
- F2517-1191
- N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide
- Inchi： 1S/C15H13N3O3S/c19-13(9-12-7-4-8-22-12)16-15-18-17-14(21-15)10-20-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,18,19)
- InChI Key： DXGDXBZVJYDGJL-UHFFFAOYSA-N
- SMILES： C1(CC(NC2=NN=C(COC3=CC=CC=C3)O2)=O)SC=CC=1

Computed Properties

Exact Mass: 315.06776246g/mol
Monoisotopic Mass: 315.06776246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 106Å²

Experimental Properties

Density: 1.391±0.06 g/cm3(Predicted)
pka: 11.42±0.70(Predicted)

N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2517-1191-2μmol	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2517-1191-5μmol	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2517-1191-10μmol	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2517-1191-20μmol	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2517-1191-1mg	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2517-1191-2mg	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2517-1191-3mg	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2517-1191-4mg	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2517-1191-5mg	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2517-1191-10mg	N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)acetamide	1286703-66-9	90%+	10mg	$79.0	2023-05-16

N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide Related Literature

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Additional information on N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide

Research Briefing on N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide (CAS: 1286703-66-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide (CAS: 1286703-66-9) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique 1,3,4-oxadiazole and thiophene moieties, has garnered attention due to its structural novelty and potential pharmacological properties. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of inflammatory and neoplastic diseases. The synthesis of this compound has been optimized to improve yield and purity, with recent protocols emphasizing green chemistry principles to minimize environmental impact.

In vitro and in vivo studies have demonstrated that N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide exhibits significant inhibitory effects on specific enzyme targets, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential as a lead compound for developing anti-inflammatory and anti-cancer agents. Mechanistic studies have further elucidated its interaction with these enzymes, providing a foundation for structure-activity relationship (SAR) analyses.

Recent preclinical evaluations have also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. However, challenges such as off-target effects and dose-limiting toxicity remain to be addressed in future research. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's therapeutic index through rational drug design and formulation strategies.

In conclusion, N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)acetamide represents a compelling candidate for further development in the pharmaceutical industry. Its dual functionality as an anti-inflammatory and anti-proliferative agent positions it as a versatile scaffold for drug discovery. Ongoing research aims to translate these preclinical findings into clinical applications, with the ultimate goal of addressing unmet medical needs in chronic inflammatory diseases and oncology.